Cas no 61145-39-9 (Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside)

• Product Name: Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside
• CAS No: 61145-39-9
• MF: C₁₆H₂₁NO₉S
• MW: 403.404244184494
• CID: 4669861
• PubChem ID: 3387168
• Update Time: 2025-09-18

Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-[(2,3,4,6-Tetra-O-acetyl-alpha-D-mannopyranosyl)thio]acetonitrile
• DTXSID30392021
• SCHEMBL14262064
• 61145-39-9
• AC1MPLI3
• Oprea1_562394
• Cyanomethyl-2,3,4,6-tetra-O-acetyl-a-D-thiomannopyranoside
• [(2,3,4,6-Tetra-O-acetyl-beta-D-galactopyranosyl)thio]acetonitrile
• Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio- beta -D-galactopyranoside
• [3,4,5-triacetyloxy-6-(cyanomethylsulfanyl)oxan-2-yl]methyl Acetate
• [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-(cyanomethylsulfanyl)oxan-2-yl]methyl acetate
• AKOS030242539
• [3,4,5-tris(acetyloxy)-6-[(cyanomethyl)sulfanyl]oxan-2-yl]methyl acetate
• Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside

• Inchi： 1S/C16H21NO9S/c1-8(18)22-7-12-13(23-9(2)19)14(24-10(3)20)15(25-11(4)21)16(26-12)27-6-5-17/h12-16H,6-7H2,1-4H3
• InChI Key： ZNQCXCWNORCJGV-UHFFFAOYSA-N
• SMILES： S(CC#N)C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 403.09370242g/mol
• Monoisotopic Mass: 403.09370242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 129-131 ºC (methanol )
• Solubility: Slightly soluble (2.9 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds